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Compound of Interest

Compound Name: 4''-methyloxy-Genistin

Cat. No.: B10818132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4''-methyloxy-genistin, a naturally

occurring isoflavone, with a focus on its natural sources, isolation methodologies, and

purification. This guide is intended to serve as a technical resource for researchers in natural

product chemistry, pharmacology, and drug development.

Natural Sources of 4''-Methyloxy-Genistin
4''-methyloxy-genistin is a relatively rare O-methylated isoflavone. Its natural occurrences are

not widespread, with primary sources being endophytic fungi and certain plant species.

Endophytic Fungi: The most well-documented source of 4''-methyloxy-genistin is from an

endophytic fungus, Aspergillus sp. MA-135. This fungus was isolated from the marine

medicinal plant Erythricium sp., which was collected from the South China Sea. Fungal

endophytes represent a significant and promising source for novel bioactive compounds.

Plant Species: The compound has also been identified in the heartwood of Dalbergia

hainanensis, a species of legume in the family Fabaceae.

Quantitative Data
The yield of 4''-methyloxy-genistin can vary significantly based on the source and the

extraction and purification methods employed. The following table summarizes the reported
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yield from its primary fungal source.

Natural Source Organism/Part
Yield of 4''-
Methyloxy-Genistin

Reference

Endophytic Fungus

Aspergillus sp. MA-

135 (from 20L culture

broth)

13.2 mg

Experimental Protocols for Isolation and
Purification
The isolation of 4''-methyloxy-genistin from its natural sources involves multi-step extraction

and chromatographic techniques to separate it from a complex mixture of metabolites. The

following is a detailed methodology based on its isolation from the fungal strain Aspergillus sp.

MA-135.

Fungal Cultivation and Fermentation
Strain Activation: The endophytic fungus Aspergillus sp. MA-135 is cultured on a potato

dextrose agar (PDA) medium at 28°C for 5-7 days.

Seed Culture: Agar plugs containing the mycelium are transferred to 250 mL Erlenmeyer

flasks, each containing 100 mL of potato dextrose broth (PDB) medium. The flasks are

incubated at 28°C on a rotary shaker at 180 rpm for 3 days.

Large-Scale Fermentation: The seed cultures are then inoculated into a larger volume (e.g.,

20 L) of PDB medium for large-scale fermentation under the same conditions for

approximately 10-14 days.

Extraction
Solvent Extraction of Culture Broth: After fermentation, the entire culture broth (including

mycelia) is filtered to separate the supernatant and the mycelia.

Supernatant Extraction: The filtered supernatant is subjected to liquid-liquid extraction three

times with an equal volume of ethyl acetate (EtOAc).
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Mycelia Extraction: The mycelia are extracted three times with 80% aqueous acetone. The

acetone is then evaporated under reduced pressure, and the remaining aqueous solution is

extracted three times with EtOAc.

Combining Extracts: All the EtOAc extracts are combined and concentrated under reduced

pressure to yield a crude extract.

Chromatographic Purification
The purification of 4''-methyloxy-genistin from the crude extract is a multi-step process

involving various chromatographic techniques.
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Step 1: Initial Fractionation

Step 2: Further Separation

Step 3: Final Purification

Crude EtOAc Extract

Silica Gel Column Chromatography
(Gradient: Petroleum Ether-EtOAc)

Collect Fractions (Fr. 1-8)

Bioactive Fraction (e.g., Fr. 5)

Based on TLC/Bioassay

Sephadex LH-20 Column
(Eluent: CHCl3/MeOH, 1:1)

Collect Sub-fractions (Fr. 5.1-5.5)

Target Sub-fraction (e.g., Fr. 5.3)

Based on TLC/NMR screening

Semi-preparative HPLC
(e.g., C18 column, MeOH/H2O gradient)

Pure 4''-methyloxy-Genistin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS

TLR4/MD2

Binds

MyD88

Activates

NF-κB Pathway

Activates

iNOS Expression COX-2 Expression

Nitric Oxide (NO)

Produces

Inflammatory Response

Prostaglandin E2 (PGE2)

Produces

4''-methyloxy-Genistin

Inhibits Inhibits

Click to download full resolution via product page

To cite this document: BenchChem. [4''-Methyloxy-Genistin: A Technical Guide to Natural
Sources and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818132#4-methyloxy-genistin-natural-sources-
and-isolation]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10818132?utm_src=pdf-body-img
https://www.benchchem.com/product/b10818132#4-methyloxy-genistin-natural-sources-and-isolation
https://www.benchchem.com/product/b10818132#4-methyloxy-genistin-natural-sources-and-isolation
https://www.benchchem.com/product/b10818132#4-methyloxy-genistin-natural-sources-and-isolation
https://www.benchchem.com/product/b10818132#4-methyloxy-genistin-natural-sources-and-isolation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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